10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one

• CAS No.: 59862-51-0
• Molecular Formula: C23H20O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 10-[(3,5-dimethylphenyl)methyl]-10-hydroxyphenanthren-9-one
• InChI: InChI=1S/C23H20O2/c1-15-11-16(2)13-17(12-15)14-23(25)21-10-6-5-8-19(21)18-7-3-4-9-20(18)22(23)24/h3-13,25H,14H2,1-2H3
• InChI Key: SKSIWPOAAYWYRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CC2(C3=CC=CC=C3C4=CC=CC=C4C2=O)O)C

Description

10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one is a chemical compound known for its unique structure and properties It is a phenanthrene derivative with a hydroxyl group and a dimethylphenylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one typically involves multi-step organic reactions. One common method includes the Friedel-Crafts alkylation of phenanthrene with 3,5-dimethylbenzyl chloride, followed by oxidation to introduce the hydroxyl group. The reaction conditions often require the use of catalysts such as aluminum chloride and solvents like dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to remove the hydroxyl group, forming a hydrocarbon derivative.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenanthrene ring, introducing different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenation using bromine or chlorination with chlorine gas in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 10-[(3,5-Dimethylphenyl)methyl]phenanthrene-9,10-dione.

Reduction: Formation of 10-[(3,5-Dimethylphenyl)methyl]phenanthrene.

Substitution: Various substituted phenanthrene derivatives depending on the substituent introduced.

Scientific Research Applications

10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl group can form hydrogen bonds with active sites, while the phenanthrene core can engage in π-π interactions with aromatic residues. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

10-Hydroxyphenanthrene: Lacks the dimethylphenylmethyl substituent, resulting in different reactivity and properties.

3,5-Dimethylphenylphenanthrene: Lacks the hydroxyl group, affecting its chemical behavior and applications.

Uniqueness

10-[(3,5-Dimethylphenyl)methyl]-10-hydroxyphenanthren-9(10H)-one is unique due to the presence of both the hydroxyl group and the dimethylphenylmethyl substituent. This combination imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for research and industrial applications.